Cas no 1217669-62-9 ((R)-Citalopram-d6 N-Oxide)

• Product Name: (R)-Citalopram-d6 N-Oxide
• CAS No: 1217669-62-9
• MF: C₂₀H₁₅D₆FN₂O₂
• MW: 346.428
• CID: 1064277
• Update Time: 2025-07-15

(R)-Citalopram-d6 N-Oxide Chemical and Physical Properties

Names and Identifiers

• (R)-Citalopram-d6 N-Oxide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines

Additional information on (R)-Citalopram-d6 N-Oxide

Introduction to (R)-Citalopram-d6 N-Oxide (CAS No: 1217669-62-9)

The compound (R)-Citalopram-d6 N-Oxide, identified by the Chemical Abstracts Service Number (CAS No) 1217669-62-9, is a derivative of the well-known selective serotonin reuptake inhibitor (SSRI), citalopram. This isotope-labeled analog, specifically enriched with deuterium at several hydrogen atoms, serves as a valuable tool in the field of pharmaceutical research and development. The introduction of deuterium atoms not only enhances the compound's stability but also aids in the study of metabolic pathways and drug interactions through deuterium labeling techniques.

In recent years, the use of stable isotope-labeled compounds has gained significant traction in the pharmaceutical industry due to their ability to provide insights into drug metabolism and pharmacokinetics. The N-oxide derivative of (R)-citalopram-d6, in particular, has been extensively studied for its potential applications in drug discovery and development. This compound is particularly useful in nuclear magnetic resonance (NMR) spectroscopy, where the presence of deuterium atoms allows for improved resolution and sensitivity in structural elucidation.

The synthesis of (R)-Citalopram-d6 N-Oxide involves a series of carefully controlled chemical reactions that ensure the incorporation of deuterium atoms at specific positions while maintaining the integrity of the pharmacophore. This process typically includes oxidation steps to introduce the N-oxide group, followed by deuteration using appropriate deuterium sources. The resulting compound is then purified through various chromatographic techniques to achieve high purity levels suitable for research applications.

One of the most compelling aspects of using (R)-Citalopram-d6 N-Oxide in pharmaceutical research is its role in mechanistic studies. By tracking the metabolism of this labeled compound, researchers can gain a deeper understanding of how drugs are processed within the body. This information is crucial for optimizing drug formulations and predicting potential side effects. Additionally, deuterium labeling can help in distinguishing between different metabolic pathways, allowing for more targeted interventions.

Recent studies have demonstrated the utility of (R)-Citalopram-d6 N-Oxide in investigating the pharmacokinetic properties of SSRIs. For instance, research published in peer-reviewed journals has shown that deuterium-labeled SSRIs can exhibit altered metabolic profiles compared to their non-labeled counterparts. These findings have implications for drug design and dosing strategies, as they highlight the importance of considering isotopic effects in pharmacological studies.

Furthermore, the use of (R)-Citalopram-d6 N-Oxide has been explored in clinical trial settings as an internal standard for mass spectrometry-based assays. Internal standards are essential for ensuring accurate quantification of drugs in biological samples, and deuterium-labeled compounds offer several advantages over traditional standards due to their improved specificity and stability. This has led to increased adoption of such isotopically labeled analogs in clinical pharmacology research.

The demand for high-quality labeled compounds like (R)-Citalopram-d6 N-Oxide continues to grow as pharmaceutical companies seek innovative solutions for drug development. Manufacturers specializing in isotopic labeling have invested heavily in advanced technologies to meet this demand, ensuring that researchers have access to reliable and high-purity materials. These advancements have not only improved the efficiency of drug discovery but also enhanced our understanding of complex biological systems.

In conclusion, (R)-Citalopram-d6 N-Oxide (CAS No: 1217669-62-9) represents a significant advancement in pharmaceutical research tools. Its unique properties make it an invaluable asset for studying drug metabolism, pharmacokinetics, and interactions. As research methodologies continue to evolve, compounds like this will play an increasingly critical role in developing safer and more effective medications for patients worldwide.